Cas no 1806028-97-6 (3-Bromo-2-chloro-4-(difluoromethyl)-5-hydroxypyridine)

3-Bromo-2-chloro-4-(difluoromethyl)-5-hydroxypyridine is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and structural versatility for synthetic applications. The presence of bromo and chloro groups at the 3- and 2-positions, respectively, enhances its utility as a building block in cross-coupling reactions and nucleophilic substitutions. The difluoromethyl group contributes to increased lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The hydroxyl group at the 5-position provides a handle for further functionalization. This compound is particularly useful in the development of bioactive molecules, where precise halogen and fluorine substitutions are critical for modulating physicochemical and biological properties.

3-Bromo-2-chloro-4-(difluoromethyl)-5-hydroxypyridine structure

1806028-97-6 structure

Product Name:3-Bromo-2-chloro-4-(difluoromethyl)-5-hydroxypyridine

CAS No:1806028-97-6

MF:C₆H₃BrClF₂NO

MW:258.44792675972

CID:4800783

Update Time:2025-05-26

3-Bromo-2-chloro-4-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-chloro-4-(difluoromethyl)-5-hydroxypyridine
- Inchi： 1S/C6H3BrClF2NO/c7-4-3(6(9)10)2(12)1-11-5(4)8/h1,6,12H
- InChI Key： NEMZDDWGWACFOL-UHFFFAOYSA-N
- SMILES： BrC1=C(N=CC(=C1C(F)F)O)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 163
XLogP3: 2.8
Topological Polar Surface Area: 33.1

3-Bromo-2-chloro-4-(difluoromethyl)-5-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024006544-500mg	3-Bromo-2-chloro-4-(difluoromethyl)-5-hydroxypyridine	1806028-97-6	97%	500mg	$950.60	2022-04-01
Alichem	A024006544-1g	3-Bromo-2-chloro-4-(difluoromethyl)-5-hydroxypyridine	1806028-97-6	97%	1g	$1,713.60	2022-04-01

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Additional information on 3-Bromo-2-chloro-4-(difluoromethyl)-5-hydroxypyridine

3-Bromo-2-chloro-4-(difluoromethyl)-5-hydroxypyridine: A Comprehensive Overview

The compound 3-Bromo-2-chloro-4-(difluoromethyl)-5-hydroxypyridine, identified by the CAS No. 1806028-97-6, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a six-membered ring containing one nitrogen atom. The presence of multiple substituents, including bromine, chlorine, difluoromethyl, and hydroxyl groups, makes this compound unique in terms of its chemical properties and reactivity.

The structure of 3-Bromo-2-chloro-4-(difluoromethyl)-5-hydroxypyridine is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 5. The bromine atom at position 3 introduces electron-withdrawing effects, while the chlorine atom at position 2 further enhances the electrophilic nature of the ring. The difluoromethyl group at position 4 adds steric hindrance and introduces additional electron-withdrawing effects due to the electronegativity of fluorine atoms. The hydroxyl group at position 5 provides a polar functional group, which can participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the importance of such multifunctional pyridine derivatives in drug design and development. For instance, researchers have explored the use of 3-Bromo-2-chloro-4-(difluoromethyl)-5-hydroxypyridine as a potential lead compound for anti-inflammatory and antitumor agents. The combination of electron-withdrawing groups and hydrophilic functionalities makes this compound an ideal candidate for modulating biological activities through various molecular interactions.

In terms of synthesis, the preparation of 3-Bromo-2-chloro-4-(difluoromethyl)-5-hydroxypyridine involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the nucleophilic substitution of bromide ions on a pyridine ring followed by subsequent chlorination and fluorination steps. The hydroxylation process is typically carried out using oxidizing agents or enzymatic methods to introduce the hydroxyl group at position 5.

The chemical stability of 3-Bromo-2-chloro-4-(difluoromethyl)-5-hydroxypyridine has been extensively studied under various environmental conditions. Results indicate that this compound exhibits good thermal stability up to temperatures exceeding 100°C, making it suitable for applications requiring high-temperature processing. Additionally, its resistance to photodegradation under UV light exposure further enhances its suitability for long-term storage and use in outdoor applications.

From an environmental perspective, the biodegradation potential of 3-Bromo-2-chloro-4-(difluoromethyl)-5-hydroxypyridine has been a topic of recent research interest. Studies suggest that this compound undergoes microbial degradation under anaerobic conditions, albeit at a slower rate compared to its less substituted analogs. Efforts are currently underway to optimize bioremediation strategies for this compound to minimize its environmental footprint.

In conclusion, 3-Bromo-2-chloro-4-(difluoromethyl)-5-hydroxypyridine represents a promising molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool in modern chemical research and development.